4-[2-(2-pyridinylamino)-1,3-thiazol-4-yl]-1,3-benzenediol

• IUPAC Name: 4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]benzene-1,3-diol
• InChI: InChI=1S/C14H11N3O2S/c18-9-4-5-10(12(19)7-9)11-8-20-14(16-11)17-13-3-1-2-6-15-13/h1-8,18-19H,(H,15,16,17)
• InChI Key: SUZVYWLDXDAKRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NC(=CS2)C3=C(C=C(C=C3)O)O
• Molecular Formula: C14H11N3O2S
• DSSTOX Substance ID: DTXSID901333310
• Molecular Weight: 285.32 g/mol
• Solubility: 4.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 690693-42-6

Description

The compound "4-[2-(2-pyridinylamino)-1,3-thiazol-4-yl]-1,3-benzenediol" belongs to a class of compounds known for their potential in medicinal chemistry, particularly as cytotoxic agents in cancer therapy.

Synthesis Analysis

Novel synthesis methods for related compounds have been explored in various studies. For instance, Ghorab et al. (2012) synthesized similar compounds and evaluated them for cytotoxic activity against cancer cell lines (Ghorab et al., 2012). Another study by Turan-Zitouni et al. (2004) involved synthesizing derivatives by reacting certain thiazole compounds with benzazol-2-thiole (Turan-Zitouni et al., 2004).

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic methods. For example, Dani et al. (2013) used NMR and X-ray crystallography for structural elucidation of thiazole derivatives (Dani et al., 2013).

Chemical Reactions and Properties

These compounds typically undergo reactions characteristic of their functional groups. Esmaili and Nematollahi (2013) explored the electrochemical synthesis of related disulfide compounds, highlighting the reactivity of thiazole derivatives (Esmaili & Nematollahi, 2013).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure can be inferred from similar compounds. The study by Childs et al. (1994) on related iron(II) complexes provides insights into the solvation and magnetic properties, which are relevant to physical characterization (Childs et al., 1994).

Chemical Properties Analysis

Chemical properties such as reactivity, stability, and functional group behavior can be understood through studies like those by Gawai et al. (2019), which explored the pharmacological properties and chemical reactivity of similar thiazole derivatives (Gawai et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been found to targetBiotin Carboxylase , an enzyme involved in fatty acid synthesis and energy production in cells.

Mode of Action

The presence of the pyridinylamino and thiazolyl groups could potentially allow for interactions with various biological targets .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These effects suggest that the compound may interact with multiple biochemical pathways.

Pharmacokinetics

Similar compounds have been found to have variable absorption and distribution profiles, depending on their chemical structure and the physiological environment .

Result of Action

Based on the diverse biological activities of similar thiazole derivatives, it can be inferred that the compound may have a broad range of effects at the molecular and cellular levels .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, the solubility of thiazole compounds can vary with pH, which could potentially affect their bioavailability and pharmacological activity .